4-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18FNO4S/c1-11-8-12(16)5-6-14(11)22(19,20)17-10-15(2,18)9-13-4-3-7-21-13/h3-8,17-18H,9-10H2,1-2H3
• InChI Key: GHLQSULOECDXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C)(CC2=CC=CO2)O
• Molecular Formula: C15H18FNO4S
• Molecular Weight: 327.4 g/mol

Description

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the fluoro group on the benzene ring could potentially be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonamide group and the hydroxy group could enhance the compound’s water solubility.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

• .

Anticancer Potential

The compound (5-((2-(hydroxymethyl)-4H-furo[3,2-b]indol-4-yl)methyl)furan-2-yl)methanol demonstrated promising anticancer activity. .

Antidiabetic Potential

Given the diverse biological activities associated with indole derivatives, it’s worth exploring whether this compound has any impact on diabetes-related pathways.

Future Directions

The compound could potentially be of interest in medicinal chemistry due to the presence of the sulfonamide and furan groups, both of which are found in various biologically active compounds. Further studies would be needed to explore its potential applications.